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Abstract
Tetrakis(1-methoxy-2-propoxy)silane, a tetraalkoxysilane, is a versatile chemical

intermediate utilized in a range of industrial and research applications, including the synthesis

of silicon dioxide networks and surface modification. An in-depth understanding of its stability

and reactivity is paramount for its effective and safe handling, storage, and application. This

technical guide provides a comprehensive overview of the stability and reactivity of Tetrakis(1-
methoxy-2-propoxy)silane, drawing upon established principles of organosilicon chemistry.

While specific kinetic and thermodynamic data for this particular molecule are not readily

available in published literature, this guide leverages data from analogous tetraalkoxysilanes to

provide a robust framework for its chemical behavior. This document covers its hydrolytic and

thermal stability, key reactions, and generalized experimental protocols for their assessment.

Chemical and Physical Properties
Tetrakis(1-methoxy-2-propoxy)silane is a silicate ester with four 1-methoxy-2-propoxy

groups attached to a central silicon atom.[1] A summary of its known physical properties is

presented in Table 1.
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Property Value Reference

Molecular Formula C16H36O8Si [2]

Molecular Weight 384.54 g/mol [3]

Appearance Liquid [1]

Boiling Point 158 °C @ 1.00 mmHg [3][4]

Density 1.010 g/mL [3]

Flash Point 110.00 °C - 141.7 °C [3][5]

Stability Profile
Hydrolytic Stability
Tetrakis(1-methoxy-2-propoxy)silane is susceptible to hydrolysis in the presence of water.

This reaction is a cornerstone of its chemistry, leading to the formation of silanols (Si-OH) and

the liberation of 1-methoxy-2-propanol.[1] The overall reaction can be represented as:

Si(OCH(CH₃)CH₂OCH₃)₄ + 4H₂O ⇌ Si(OH)₄ + 4 HOCH(CH₃)CH₂OCH₃

This hydrolysis is generally slow in neutral, high-purity water but is significantly accelerated by

both acidic and basic catalysts.[6] The stability of the compound is therefore highly dependent

on the pH and moisture content of its environment. It is recommended to store Tetrakis(1-
methoxy-2-propoxy)silane in tightly sealed containers in a dry environment to prevent

premature hydrolysis.[1]

Thermal Stability
While specific thermogravimetric analysis (TGA) data for Tetrakis(1-methoxy-2-
propoxy)silane is not publicly available, information on related tetraalkoxysilanes suggests

that its thermal decomposition occurs at elevated temperatures. Irritating fumes and organic

acid vapors may be generated when the material is exposed to high temperatures or open

flame.[1] The primary decomposition products are expected to be silicon dioxide,

methoxypropanol, and organic acid vapors.[1] The reported flash point of 110-141.7°C

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/msds/tetrakis-1-methoxy-2-propoxy-silane.pdf
https://abcr.com/de_en/ab111401
https://www.gelest.com/wp-content/uploads/SIT7288.0_TETRAKIS1-METHOXY-2-PROPOXYSILANE-tech-95_GHS-US_English-US.pdf
https://abcr.com/de_en/ab111401
https://chemsigma.com/18407-95-9
https://abcr.com/de_en/ab111401
https://abcr.com/de_en/ab111401
https://www.chemsrc.com/en/cas/18407-95-9_512393.html
https://www.benchchem.com/product/b101333?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/SIT7288.0_TETRAKIS1-METHOXY-2-PROPOXYSILANE-tech-95_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/alkoxysilanesstability-1.pdf
https://www.benchchem.com/product/b101333?utm_src=pdf-body
https://www.benchchem.com/product/b101333?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/SIT7288.0_TETRAKIS1-METHOXY-2-PROPOXYSILANE-tech-95_GHS-US_English-US.pdf
https://www.benchchem.com/product/b101333?utm_src=pdf-body
https://www.benchchem.com/product/b101333?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/SIT7288.0_TETRAKIS1-METHOXY-2-PROPOXYSILANE-tech-95_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIT7288.0_TETRAKIS1-METHOXY-2-PROPOXYSILANE-tech-95_GHS-US_English-US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


indicates that the compound is combustible and should be kept away from heat, sparks, and

open flames.[1][3][5]

Reactivity Profile
Hydrolysis and Condensation
The most significant reaction of Tetrakis(1-methoxy-2-propoxy)silane is its hydrolysis, which

is typically followed by a series of condensation reactions.

Hydrolysis Condensation

Tetrakis(1-methoxy-2-propoxy)silane
Si(OR)4

Silanetriol
(RO)Si(OH)3

+ H2O
- ROH Siloxane Network

(SiO2)n

+ (RO)Si(OH)3
- H2O

Click to download full resolution via product page

Caption: Generalized Hydrolysis and Condensation Pathway.

The hydrolysis proceeds in a stepwise manner, with each of the four alkoxy groups being

replaced by a hydroxyl group. The resulting silanols are reactive intermediates that readily

undergo condensation with other silanols or with unreacted alkoxysilanes to form siloxane

bonds (Si-O-Si), eliminating water or alcohol in the process. This polycondensation leads to the

formation of a three-dimensional silicon dioxide network, which is the basis for its application in

sol-gel processes and as a coating precursor.

Incompatible Materials
Tetrakis(1-methoxy-2-propoxy)silane is incompatible with strong oxidizing agents.[1] Contact

with these materials should be avoided as it could lead to vigorous and potentially hazardous

reactions.
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The following sections describe generalized experimental protocols for assessing the stability

and reactivity of alkoxysilanes, which can be adapted for Tetrakis(1-methoxy-2-
propoxy)silane.

Hydrolysis Kinetics Study by NMR Spectroscopy
This protocol outlines a general method for monitoring the hydrolysis of an alkoxysilane using

Nuclear Magnetic Resonance (NMR) spectroscopy.[7][8]

Prepare a solution of Tetrakis(1-methoxy-2-propoxy)silane
in a deuterated solvent (e.g., acetone-d6).

Add a known amount of D2O or a buffered D2O solution
to initiate hydrolysis.

Acquire 1H NMR spectra at regular time intervals.

Integrate the signals corresponding to the alkoxy protons
of the reactant and the alcohol protons of the product.

Plot the concentration of the reactant versus time
to determine the reaction rate.

Click to download full resolution via product page

Caption: Workflow for NMR-based Hydrolysis Study.

Methodology:

Sample Preparation: Prepare a stock solution of Tetrakis(1-methoxy-2-propoxy)silane in a

deuterated solvent (e.g., acetone-d6) in an NMR tube.
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Initiation of Hydrolysis: To initiate the hydrolysis, add a precise amount of D₂O or a buffered

D₂O solution to the NMR tube. The pH of the solution can be adjusted to study its effect on

the hydrolysis rate.

NMR Data Acquisition: Immediately after the addition of D₂O, start acquiring ¹H NMR spectra

at regular time intervals.

Data Analysis: The extent of hydrolysis can be quantified by integrating the proton signals of

the methoxy and propoxy groups of the starting material and the corresponding signals of

the liberated 1-methoxy-2-propanol.

Kinetic Analysis: Plot the natural logarithm of the concentration of the remaining Tetrakis(1-
methoxy-2-propoxy)silane versus time. For a pseudo-first-order reaction, the slope of this

plot will be the negative of the observed rate constant (k_obs).

Thermal Stability Assessment by Thermogravimetric
Analysis (TGA)
This protocol describes a general procedure for evaluating the thermal stability of an

organosilicon compound using TGA.[9][10][11]
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Place a small, accurately weighed sample (5-10 mg)
of Tetrakis(1-methoxy-2-propoxy)silane into a TGA pan.

Place the pan in the TGA furnace.

Heat the sample at a constant rate (e.g., 10 °C/min)
under a controlled atmosphere (e.g., nitrogen or air).

Record the sample weight as a function of temperature.

Analyze the resulting TGA curve to determine the onset of decomposition
and the temperature of maximum weight loss.

Click to download full resolution via product page

Caption: Workflow for TGA-based Thermal Stability Study.

Methodology:

Sample Preparation: Accurately weigh a small amount (typically 5-10 mg) of Tetrakis(1-
methoxy-2-propoxy)silane into a tared TGA crucible (e.g., alumina or platinum).

Instrument Setup: Place the crucible in the TGA instrument.

Thermal Program: Heat the sample from ambient temperature to a final temperature (e.g.,

800 °C) at a controlled heating rate (e.g., 10 °C/min). The experiment should be conducted

under a controlled atmosphere, such as an inert gas (e.g., nitrogen) to study thermal

decomposition or in an oxidative atmosphere (e.g., air) to study oxidative stability.

Data Acquisition: The instrument will record the mass of the sample as a function of

temperature.
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Data Analysis: The resulting thermogram (a plot of mass vs. temperature) will show the

temperatures at which weight loss occurs, indicating decomposition. The onset temperature

of decomposition and the temperature of maximum rate of weight loss (from the derivative of

the TGA curve) are key parameters for assessing thermal stability.

Conclusion
Tetrakis(1-methoxy-2-propoxy)silane is a stable compound under anhydrous conditions but

readily undergoes hydrolysis in the presence of water, a reaction that is central to its utility in

materials science. Its thermal stability is sufficient for many applications, but it is a combustible

liquid that will decompose at elevated temperatures. The reactivity is dominated by the

hydrolysis of its Si-O-C bonds to form silanols, which then condense to form polysiloxane

networks. By understanding these fundamental aspects of its stability and reactivity,

researchers and professionals can effectively and safely utilize Tetrakis(1-methoxy-2-
propoxy)silane in their respective fields. Further research to quantify the specific kinetic and

thermodynamic parameters of this compound would be beneficial for more precise control of its

applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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